Cas no 66030-27-1 (3-(5-amino-1,3,4-thiadiazol-2-yl)propanoic acid)

3-(5-amino-1,3,4-thiadiazol-2-yl)propanoic acid structure
66030-27-1 structure
Product Name:3-(5-amino-1,3,4-thiadiazol-2-yl)propanoic acid
CAS No:66030-27-1
MF:C5H7N3O2S
MW:173.192979097366
CID:1073224
PubChem ID:581815
Update Time:2025-04-20

3-(5-amino-1,3,4-thiadiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(5-Amino-[1,3,4]thiadiazol-2-yl)-propionic acid
    • 3-(5-amino-1,3,4-thiadiazol-2-yl)propanoic acid
    • 66030-27-1
    • 3-(5-Amino-1,3,4-thiadiazol-2-yl)propanoicacid
    • DTXSID30342440
    • 3-(amino-[1,3,4]thiadiazol-2-yl)-propionic acid
    • 3-(5-Amino-1,3,4-thiadiazol-2-yl)propanoic acid #
    • CS-0234739
    • AKOS000303379
    • RTWZBJXCDVCSSL-UHFFFAOYSA-N
    • EN300-146598
    • Z274514086
    • SCHEMBL2640913
    • 3-(5-Amino-1,3,4-thiadiazol-2-yl)propionic acid
    • MDL: MFCD07626651
    • Inchi: 1S/C5H7N3O2S/c6-5-8-7-3(11-5)1-2-4(9)10/h1-2H2,(H2,6,8)(H,9,10)
    • InChI Key: RTWZBJXCDVCSSL-UHFFFAOYSA-N
    • SMILES: S1C(N)=NN=C1CCC(=O)O

Computed Properties

  • Exact Mass: 173.02589765g/mol
  • Monoisotopic Mass: 173.02589765g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 117Ų

3-(5-amino-1,3,4-thiadiazol-2-yl)propanoic acid Pricemore >>

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